Cas no 1170944-71-4 (1-3-Methoxy-4-(3-methylbutoxy)phenylethan-1-amine Hydrochloride)

• Product Name: 1-3-Methoxy-4-(3-methylbutoxy)phenylethan-1-amine Hydrochloride
• CAS No: 1170944-71-4
• MF: C₁₄H₂₄ClNO₂
• MW: 273.79886341095
• CID: 4574698
• Update Time: 2025-05-23

1-3-Methoxy-4-(3-methylbutoxy)phenylethan-1-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[3-methoxy-4-(3-methylbutoxy)phenyl]ethan-1-amine hydrochloride
• 1-3-Methoxy-4-(3-methylbutoxy)phenylethan-1-amine Hydrochloride

• Inchi： 1S/C14H23NO2.ClH/c1-10(2)7-8-17-13-6-5-12(11(3)15)9-14(13)16-4;/h5-6,9-11H,7-8,15H2,1-4H3;1H
• InChI Key： ZAFTVPINGAWDNB-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(N)C)=CC=1OC)CCC(C)C.Cl

Experimental Properties

• Melting Point: 204-206 °C

1-3-Methoxy-4-(3-methylbutoxy)phenylethan-1-amine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-3-Methoxy-4-(3-methylbutoxy)phenylethan-1-amine Hydrochloride

1-3-Methoxy-4-(3-methylbutoxy)phenylethan-1-amine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1170944-71-4, known as 1-3-Methoxy-4-(3-methylbutoxy)phenylethan-1-amine Hydrochloride, is a structurally complex organic compound that has garnered attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique substitution pattern on the phenyl ring, which includes a methoxy group at the 3-position and a 3-methylbutoxy group at the 4-position. The presence of these substituents significantly influences the compound's chemical reactivity, solubility, and potential applications.

Recent studies have highlighted the importance of methoxy groups in modulating the electronic properties of aromatic compounds. The methoxy group at the 3-position introduces electron-donating effects, which can enhance the reactivity of the phenyl ring in various chemical reactions. Similarly, the 3-methylbutoxy group at the 4-position contributes to steric hindrance, which can influence the compound's stability and solubility. These structural features make 1-3-Methoxy-4-(3-methylbutoxy)phenylethan-1-amine Hydrochloride a promising candidate for use in drug delivery systems and as a precursor in organic synthesis.

The hydrochloride salt form of this compound is particularly significant due to its enhanced solubility in aqueous media. This property is advantageous in pharmaceutical applications where rapid dissolution and bioavailability are critical. Recent research has explored the use of this compound as an intermediate in the synthesis of bioactive molecules, including antiviral agents and anticancer drugs. Its ability to act as a versatile building block in organic chemistry has been underscored by its participation in various coupling reactions and nucleophilic substitutions.

In terms of synthesis, 1-3-Methoxy-4-(3-methylbutoxy)phenylethan-1-amine Hydrochloride can be prepared through a multi-step process involving nucleophilic aromatic substitution and subsequent acid-base neutralization. The reaction conditions, including temperature and solvent choice, play a crucial role in determining the yield and purity of the final product. Researchers have optimized these parameters to achieve high yields while maintaining the integrity of the functional groups.

From an applications perspective, this compound has shown potential in several areas. In pharmacology, it has been investigated for its ability to modulate enzyme activity and interact with cellular receptors. Its role as a ligand in metalloenzyme inhibition has been explored, with promising results indicating its potential as a therapeutic agent. Additionally, its use as a chiral auxiliary in asymmetric synthesis has been reported, further expanding its utility in organic chemistry.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure and reactivity of 1-3-Methoxy-4-(3-methylbutoxy)phenylethan-1-amine Hydrochloride. Quantum mechanical calculations have revealed that the substituents on the phenyl ring significantly alter the HOMO-LUMO energy levels, which can influence its participation in redox reactions. These findings have implications for its use in electrochemical applications, such as sensors and batteries.

In conclusion, 1-3-Methoxy-4-(3-methylbutoxy)phenylethan-1-amine Hydrochloride (CAS No. 117094472) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structural features, combined with recent research advancements, position it as a valuable tool in both academic and industrial settings. As ongoing studies continue to uncover new potentials for this compound, its significance in modern chemistry is expected to grow further.